molecular formula C9H7N3S B8803305 3-Amino-6-methylthieno[2,3-b]pyridine-2-carbonitrile

3-Amino-6-methylthieno[2,3-b]pyridine-2-carbonitrile

Cat. No.: B8803305
M. Wt: 189.24 g/mol
InChI Key: FRPUSNBCUUHWOT-UHFFFAOYSA-N
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Description

3-Amino-6-methylthieno[2,3-b]pyridine-2-carbonitrile is a useful research compound. Its molecular formula is C9H7N3S and its molecular weight is 189.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H7N3S

Molecular Weight

189.24 g/mol

IUPAC Name

3-amino-6-methylthieno[2,3-b]pyridine-2-carbonitrile

InChI

InChI=1S/C9H7N3S/c1-5-2-3-6-8(11)7(4-10)13-9(6)12-5/h2-3H,11H2,1H3

InChI Key

FRPUSNBCUUHWOT-UHFFFAOYSA-N

Canonical SMILES

CC1=NC2=C(C=C1)C(=C(S2)C#N)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 7.5 g. (0.05 mole) of 2-mercapto-3-cyano-6-methylpyridine in 200 ml. of MeOH was added 5.4 g. (0.1 M) sodium methoxide. Stirring was continued until all dissolved. 8.0 g. (0.1 M) of chloroacetonitrile in 20 ml. methanol was then added and the mixture was refluxed for 6 hours. After removal of the solvent, the residue was diluted with water and filtered. The crude product was crystallized from methanol, m.p. 241°-242° C. (Offin No. 2,241,717 in 3/4/74 reported m.p. 241°-243°).
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